Cas no 58922-06-8 (Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester)

• Product Name: Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester
• CAS No: 58922-06-8
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• MDL: MFCD00187798
• CID: 340433
• PubChem ID: 839758
• Update Time: 2025-04-19

Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-amino-3,5-dibromo-, ethyl ester
• ethyl 4-amino-3,5-dibromobenzoate
• AE-641/01936059
• CS-0047038
• EN300-5007672
• AKOS027254689
• SY258952
• AB7117
• 4-Amino-3,5-dibromobenzoic acid ethyl ester
• SS-5137
• 58922-06-8
• ethyl4-amino-3,5-dibromobenzoate
• SCHEMBL11144491
• MFCD00187798
• DTXSID80356991

• MDL： MFCD00187798
• Inchi： 1S/C9H9Br2NO2/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4H,2,12H2,1H3
• InChI Key： ROWXLRODWPSPTR-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C(=O)OCC)C=1)Br)N

Computed Properties

• Exact Mass: 320.89997
• Monoisotopic Mass: 320.90000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32